Cas no 40816-82-8 (Phenazinium, 1,9-dimethoxy-5-methyl-, methyl sulfate)

Phenazinium, 1,9-dimethoxy-5-methyl-, methyl sulfate structure
40816-82-8 structure
Product Name:Phenazinium, 1,9-dimethoxy-5-methyl-, methyl sulfate
CAS No:40816-82-8
MF:C16H18N2O6S
MW:366.388923168182
CID:2633841
PubChem ID:218567
Update Time:2025-04-21

Phenazinium, 1,9-dimethoxy-5-methyl-, methyl sulfate Chemical and Physical Properties

Names and Identifiers

    • 1,9-dimethoxy-5-methylphenazin-5-ium,methyl sulfate
    • DTXSID00193800
    • 1,9-Dimethoxy-5-methylphenazinium methyl sulfate
    • Phenazinium, 1,9-dimethoxy-5-methyl-, methyl sulfate
    • DTXCID00116291
    • 40816-82-8
    • Inchi: 1S/C15H15N2O2.CH4O4S/c1-17-10-6-4-8-12(18-2)14(10)16-15-11(17)7-5-9-13(15)19-3;1-5-6(2,3)4/h4-9H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
    • InChI Key: JQSLVUANVHGGSV-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])OC.O(C)C1=CC=CC2C1=NC1C(=CC=CC=1[N+]=2C)OC

Computed Properties

  • Exact Mass: 366.08855747Da
  • Monoisotopic Mass: 366.08855747Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų
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